3-Isopropylpyrazolo[1,5-a]pyrimidin-2-amine

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: 3-propan-2-ylpyrazolo[1,5-a]pyrimidin-2-amine
• InChI: InChI=1S/C9H12N4/c1-6(2)7-8(10)12-13-5-3-4-11-9(7)13/h3-6H,1-2H3,(H2,10,12)
• InChI Key: IROOJKCJIJVFLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2N=CC=CN2N=C1N

Description

3-Isopropylpyrazolo[1,5-a]pyrimidin-2-amine is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic acid (0.038 mL, 0.67 mmol) was added to a solution of 3-dimethylaminoacrylaldehyde (624 mg, 4.43 mmol) and the product from Example 112B (414 mg, 2.95 mmol) in ethanol (9 mL), and the reaction mixture was heated at 80° C. for 4 hours, then concentrated under vacuum to a dark oil. The residue was purified by flash chromatography (silica gel eluted with hexanes-EtOAc 50:50-0:100) to provide the title compound as a yellow solid. MS (ESI) m/z 177 (M+H)+.